Cas no 1878-29-1 (Ethyl 3,4,5-Trimethoxycinnamate)

Ethyl 3,4,5-Trimethoxycinnamate Properties

Names and Identifiers

• Ethyl 3-(3,4,5-trimethoxyphenyl)acrylate
• 3,4,5-TRIMETHOXYCINNAMIC ACID ETHYL ESTER
• ETHYL 3,4,5-TRIMETHOXYCINNAMATE
• 3,4,5-Trimethoxybenzeneacrylic acid ethyl ester
• trans-ethyl 3,4,5-trimethoxy-cinnamate
• 3-(3,4,5-Trimethoxyphenyl)-2-propenoic acid ethyl ester
• 3,4,5-TRIMETHOXYCINMIC ACID ETHYL ESTER
• 3-(3,4,5-Trimethoxyphenyl)acrylic acid ethyl ester
• 3-(3,4,5-Trimethoxyphenyl)propenoic acid ethyl ester
• 3,4,5-TRIMETHOXYCINNAMICACIDETHYLESTER
• Ethyl3-(3,4,5-trimethoxyphenyl)acrylate
• MFCD00017276
• ethyl 3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• AKOS015890797
• SCHEMBL8772838
• CHEMBL1911046
• 31892-98-5
• EINECS 217-516-9
• 1878-29-1
• (E)-ethyl 3-(3,4,5-trimethoxyphenyl)acrylate
• WZFPTWWCXRADLD-VOTSOKGWSA-N
• ethyl (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• Ethyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate
• Ethyl(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• NS00045824
• CS-0434534
• +Expand

• MDL： MFCD00017276
• InChIKey： WZFPTWWCXRADLD-VOTSOKGWSA-N
• Inchi： InChI=1S/C14H18O5/c1-5-19-13(15)7-6-10-8-11(16-2)14(18-4)12(9-10)17-3/h6-9H,5H2,1-4H3/b7-6+
• SMILES： COC1=C(OC)C(OC)=CC(/C=C/C(OCC)=O)=C1

Computed Properties

• Exact Mass: 266.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 266.115424
• Heavy Atom Count: 19
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 54

Experimental Properties

• LogP: 2.28870
• PSA: 53.99000
• Refractive Index: 1.525
• Boiling Point: 384 ºC
• Melting Point: 60-62 ºC
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 169 ºC
• Density: 1.114

Ethyl 3,4,5-Trimethoxycinnamate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 3,4,5-Trimethoxycinnamate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%